Cas no 175277-40-4 (1-(1H-pyrazol-3-yl)ethanone hydrochloride)

1-(1H-pyrazol-3-yl)ethanone hydrochloride structure
175277-40-4 structure
Product Name:1-(1H-pyrazol-3-yl)ethanone hydrochloride
CAS No:175277-40-4
MF:C5H7ClN2O
MW:146.57487988472
MDL:MFCD00204160
CID:133830
PubChem ID:2799623
Update Time:2025-04-19

1-(1H-pyrazol-3-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-Pyrazol-5-yl)ethanone hydrochloride
    • 1-(1H-PYRAZOL-5-YL)ETHAN-1-ONE HYDROCHLORIDE
    • 1-(1H-pyrazole-5-yl)ethan-1-one hydrochloride
    • 1-(2H-Pyrazol-3-yl)ethanone hydrochloride
    • Ethanone,1-(1H-pyrazol-3-yl)-, hydrochloride (1:1)
    • BUTTPARK 43\57-75
    • 5-ACETYLPYRAZOLE HYDROCHLORIDE
    • 5-Acetyl-1H-pyrazole hydrochloride
    • 1-((1H)-Pyrazol-5-yl)ethan-1-oneHCl
    • 1-(1H-Pyrazol-3-yl)ethanone hydrochloride
    • 693773-78-3
    • Z1201023059
    • MTFWBEDWXAHBNR-UHFFFAOYSA-N
    • AKOS006221163
    • 1-(1H-pyrazol-5-yl)-1-ethanone hydrochloride
    • 1-(1h-pyrazol-5-yl)ethan-1-one hcl
    • DTXSID40384093
    • EN300-59866
    • MFCD00204160
    • Ethanone, 1-(1H-pyrazol-3-yl)-, monohydrochloride
    • 1-(1H-Pyrazol-5-yl)ethan-1-one, HCl
    • 1-(1H-pyrazol-5-yl)ethanonehydrochloride
    • CHEBI:194818
    • AKOS025404483
    • 1-(1H-Pyrazol-5-yl)ethan-1-one hydrochloride, AldrichCPR
    • D94907
    • 1-(2H-Pyrazol-3-yl)ethanone HCl
    • PS-8939
    • 1-(1H-pyrazol-5-yl)ethanone;hydrochloride
    • 175277-40-4
    • FT-0605468
    • SCHEMBL1641189
    • 1-(1H-Pyrazol-3-yl)ethanonehydrochloride
    • 3-acetylpyrazole hydrochloride
    • A881599
    • CS-0155071
    • STR08402
    • 1-(1H-Pyrazol-5-yl)ethan-1-one hydrochloride ,97%
    • 1-(1H-pyrazol-3-yl)ethanone hydrochloride
    • MDL： MFCD00204160
    • Inchi： 1S/C5H6N2O.ClH/c1-4(8)5-2-3-6-7-5;/h2-3H,1H3,(H,6,7);1H
    • InChI Key： MTFWBEDWXAHBNR-UHFFFAOYSA-N
    • SMILES： Cl.O=C(C)C1=CC=NN1

Computed Properties

  • Exact Mass: 146.02500
  • Monoisotopic Mass: 146.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Melting Point: 150°C
  • PSA: 45.75000
  • LogP: 1.41430

1-(1H-pyrazol-3-yl)ethanone hydrochloride Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-36-22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

1-(1H-pyrazol-3-yl)ethanone hydrochloride Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(1H-pyrazol-3-yl)ethanone hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XD974-50mg
1-(1H-pyrazol-3-yl)ethanone hydrochloride
 175277-40-4 95+%
50mg
 194.0CNY 2021-07-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XD974-200mg
1-(1H-pyrazol-3-yl)ethanone hydrochloride
 175277-40-4 95+%
200mg
 485.0CNY 2021-07-09
TRC
P847020-25mg
1-(2H-Pyrazol-3-yl)ethanone Hydrochloride
 175277-40-4
25mg
 45.00 2021-07-19
TRC
P847020-50mg
1-(2H-Pyrazol-3-yl)ethanone Hydrochloride
 175277-40-4
50mg
 60.00 2021-07-19
TRC
P847020-250mg
1-(2H-Pyrazol-3-yl)ethanone Hydrochloride
 175277-40-4
250mg
 $75.00 2023-05-17
Chemenu
CM188525-5g
1-(2H-Pyrazol-3-yl)ethanone hydrochloride
 175277-40-4 95%
5g
 $452 2021-08-05
Apollo Scientific
OR29765-250mg
5-Acetyl-1H-pyrazole hydrochloride
 175277-40-4
250mg
 £28.00 2025-02-19
Apollo Scientific
OR29765-1g
5-Acetyl-1H-pyrazole hydrochloride
 175277-40-4
1g
 £62.00 2025-02-19
Chemenu
CM188525-250mg
1-(2H-Pyrazol-3-yl)ethanone hydrochloride
 175277-40-4 95%
250mg
 $91 2023-02-02
Chemenu
CM188525-1g
1-(2H-Pyrazol-3-yl)ethanone hydrochloride
 175277-40-4 95%
1g
 $218 2023-02-02

1-(1H-pyrazol-3-yl)ethanone hydrochloride Related Literature

Related Categories

175277-40-4 (1-(1H-pyrazol-3-yl)ethanone hydrochloride) Related Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司